Cas no 1806036-03-2 (Ethyl 2-methoxy-3-methyl-4-(trifluoromethoxy)pyridine-6-carboxylate)

• Product Name: Ethyl 2-methoxy-3-methyl-4-(trifluoromethoxy)pyridine-6-carboxylate
• CAS No: 1806036-03-2
• MF: C₁₁H₁₂F₃NO₄
• MW: 279.212493896484
• CID: 4813983
• Update Time: 2025-06-08

Ethyl 2-methoxy-3-methyl-4-(trifluoromethoxy)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-methoxy-3-methyl-4-(trifluoromethoxy)pyridine-6-carboxylate

• Inchi： 1S/C11H12F3NO4/c1-4-18-10(16)7-5-8(19-11(12,13)14)6(2)9(15-7)17-3/h5H,4H2,1-3H3
• InChI Key： NJSYMVMIVOSVFF-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C(=O)OCC)N=C(C=1C)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 311
• XLogP3: 3.3
• Topological Polar Surface Area: 57.6

Additional information on Ethyl 2-methoxy-3-methyl-4-(trifluoromethoxy)pyridine-6-carboxylate

Ethyl 2-methoxy-3-methyl-4-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1806036-03-2): A Comprehensive Overview

Ethyl 2-methoxy-3-methyl-4-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1806036-03-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyridine core and functional groups, exhibits promising properties that make it a valuable candidate for various applications, including drug discovery and development.

The pyridine ring, a fundamental structure in organic chemistry, is known for its aromaticity and the ability to form stable complexes with metal ions. In the case of Ethyl 2-methoxy-3-methyl-4-(trifluoromethoxy)pyridine-6-carboxylate, the presence of the methoxy and methyl groups enhances its lipophilicity and metabolic stability, while the trifluoromethoxy group imparts additional electronic effects that can influence its biological activity.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Ethyl 2-methoxy-3-methyl-4-(trifluoromethoxy)pyridine-6-carboxylate exhibits potent anti-inflammatory properties, making it a promising lead for the development of new anti-inflammatory drugs. The compound's ability to modulate key inflammatory pathways, such as NF-κB and MAPK, has been attributed to its unique structural features.

In addition to its anti-inflammatory potential, Ethyl 2-methoxy-3-methyl-4-(trifluoromethoxy)pyridine-6-carboxylate has shown promise in neurodegenerative disease research. A study conducted by researchers at the University of California, San Francisco, found that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects. The mechanism of action is believed to involve the activation of Nrf2, a transcription factor that plays a crucial role in protecting neurons from oxidative stress.

The synthesis of Ethyl 2-methoxy-3-methyl-4-(trifluoromethoxy)pyridine-6-carboxylate has been extensively studied to optimize yield and purity. One common synthetic route involves the reaction of 2-chloro-5-trifluoromethoxypyridine with ethyl acrylate in the presence of a base, followed by methylation and methoxylation steps. This multi-step process requires careful control of reaction conditions to ensure high yields and minimal side products.

The physical and chemical properties of Ethyl 2-methoxy-3-methyl-4-(trifluoromethoxy)pyridine-6-carboxylate have also been well-characterized. It is a white crystalline solid with a melting point of approximately 75°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its stability under various conditions, including pH and temperature, has been evaluated to ensure its suitability for long-term storage and use in pharmaceutical formulations.

In terms of safety and toxicity, preliminary studies have shown that Ethyl 2-methoxy-3-methyl-4-(trifluoromethoxy)pyridine-6-carboxylate has low toxicity at therapeutic doses. However, as with any new chemical entity, further toxicological studies are necessary to fully assess its safety profile before it can be considered for clinical trials.

The potential applications of Ethyl 2-methoxy-3-methyl-4-(trifluoromethoxy)pyridine-6-carboxylate extend beyond pharmaceuticals. Its unique combination of functional groups makes it an attractive candidate for use in agrochemicals, where it could be used to develop new pesticides or herbicides with improved efficacy and reduced environmental impact.

In conclusion, Ethyl 2-methoxy-3-methyl-4-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1806036-03-2) is a multifaceted compound with significant potential in various fields of research and development. Its unique structural features and promising biological activities make it an exciting area of study for scientists and researchers working at the intersection of chemistry and biology.